Tert-butyl 2-(4-bromo-3-chlorophenyl)morpholine-4-carboxylate

• Molecular Formula: C15H19BrClNO3
• Molecular Weight: 376.67 g/mol
• IUPAC Name: tert-butyl 2-(4-bromo-3-chlorophenyl)morpholine-4-carboxylate
• InChI: InChI=1S/C15H19BrClNO3/c1-15(2,3)21-14(19)18-6-7-20-13(9-18)10-4-5-11(16)12(17)8-10/h4-5,8,13H,6-7,9H2,1-3H3
• InChI Key: TWEHMTNLUYTUQU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCOC(C1)C2=CC(=C(C=C2)Br)Cl

Description

Tert-butyl 2-(4-bromo-3-chlorophenyl)morpholine-4-carboxylate is a useful research compound. Its molecular formula is C15H19BrClNO3 and its molecular weight is 376.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of tert-butyl (RS)-2-(4-bromo-3-chlorophenyl)-2-hydroxyethyl(2-hydroxyethyl)carbamate (12.7 g) and triethylamine (6.72 ml) in THF (150 ml) at 0-5° C. was added dropwise methanesulfonyl chloride (2.76 ml). The reaction mixture was then stirred at room temperature for 1 hour to afford a white suspension. The reaction mixture was then filtered to remove triethylamine hydrochloride, washing the filter with THF (20 ml). The filtrate was cooled to 0-5° C. and potassium 2-methyl-2-butoxide (28.4 ml, 1.7 M solution in toluene) was added. The reaction mixture was stirred at room temperature for 30 min and then poured into EtOAc and extracted sequentially with dilute aq. HCl, water and saturated brine. The organic phase was dried over Na2SO4 and concentrated in vacuo. The residue was purified by flash column chromatography (silica gel; gradient: 0% to 50% EtOAc in hexanes) to afford tert-butyl (RS)-2-(4-bromo-3-chlorophenyl)morpholine-4-carboxylate (9.32 g, 77%) as a yellow oil. MS (ISP): 324.0 ([{81Br37Cl}M+H—C4H8]+), 321.9 ([{79Br37Cl/81Br35Cl}M+H—C4H8]+), 319.8 ([{79Br35Cl}M+H—C4H8]+).